N-{5-[(4-sec-butylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-[(4-butan-2-ylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H19N3O2S/c1-4-10(2)12-5-7-13(8-6-12)20-9-14-17-18-15(21-14)16-11(3)19/h5-8,10H,4,9H2,1-3H3,(H,16,18,19)
• InChI Key: LIZUTYVIEBEFKY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives, such as "N-{5-[(4-sec-butylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}acetamide," often involves strategic methods to introduce the thiadiazole core along with specific substituents. For example, several studies have demonstrated the synthesis of N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives, utilizing MS, IR, CHN, and 1H NMR spectral data to confirm the structures of the synthesized compounds (Huicheng Wang et al., 2010). This method emphasizes the diversity of structures that can be synthesized within this class of compounds.

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives is often characterized by X-ray crystallography, which provides detailed insights into their geometric configuration. For instance, the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides were determined, showcasing a 'V' shaped conformation and intermolecular interactions critical for their physical properties (N. Boechat et al., 2011).

Chemical Reactions and Properties

Thiadiazole derivatives undergo various chemical reactions, contributing to their broad chemical properties. For example, the synthesis and antimicrobial evaluation of certain thiadiazole derivatives have been explored, indicating their potential as antimicrobial agents (Z. Muhi-eldeen et al., 1988). These reactions often involve the formation of new bonds or the introduction of functional groups that enhance the compound's reactivity or biological activity.